Cas no 200348-81-8 (N,N'-(2-Methyl-1,4-phenylene)dibenzenesulfonamide)

N,N'-(2-Methyl-1,4-phenylene)dibenzenesulfonamide structure
200348-81-8 structure
Product Name:N,N'-(2-Methyl-1,4-phenylene)dibenzenesulfonamide
CAS No:200348-81-8
MF:C19H18N2O4S2
MW:402.487222194672
MDL:MFCD00034042
CID:3063611
PubChem ID:261836
Update Time:2025-04-21

N,N'-(2-Methyl-1,4-phenylene)dibenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N,N'-(2-Methyl-1,4-phenylene)dibenzenesulfonamide
    • SMR001561176
    • Oprea1_679085
    • CHEMBL509333
    • SCHEMBL4955646
    • NSC94807
    • MLS002695269
    • HMS3087M17
    • SR-01000246969-1
    • 103-014-6
    • BDBM50268105
    • SR-01000246969
    • N,N''-(2-methyl-1,4-phenylene)benzene sulfonamide
    • NSC-94807
    • AKOS003623302
    • 200348-81-8
    • Cambridge id 6945278
    • N,N'-(2-METHYL-1,4-PHENYLENE)BIS(BENZENESULFONAMIDE)
    • MDL: MFCD00034042
    • Inchi: 1S/C19H18N2O4S2/c1-15-14-16(20-26(22,23)17-8-4-2-5-9-17)12-13-19(15)21-27(24,25)18-10-6-3-7-11-18/h2-14,20-21H,1H3
    • InChI Key: CEZBYXMUFMOPBK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(NC1C=CC(=CC=1C)NS(C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 402.07079941Da
  • Monoisotopic Mass: 402.07079941Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 669
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 109Ų

N,N'-(2-Methyl-1,4-phenylene)dibenzenesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Cooke Chemical
S8937951-50MG
N,N''-(2-METHYL-1,4-PHENYLENE)BIS(BENZENESULFONAMIDE)
200348-81-8 AldrichCPR
50mg
RMB 1012.87 2025-02-20

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